Cas no 23853-82-9 (Benzenemethanol,4-(1,1-dimethylethyl)-a,a-dimethyl-)
Benzenemethanol,4-(1,1-dimethylethyl)-a,a-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,4-(1,1-dimethylethyl)-a,a-dimethyl-
- 2-(4-tert-butylphenyl)propan-2-ol
- 2-(4-tert-butylphenyl)-2-propanol
- 2-(4-tert-butyl-phenyl)-propan-2-ol
- 2-Hydroxy-2-(4-tert.-butyl-phenyl)-propan
- AC1L5I9R
- AC1Q76TC
- AE-562
- CTK4F2426
- NSC122696
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- MDL: MFCD00029998
- Inchi: 1S/C13H20O/c1-12(2,3)10-6-8-11(9-7-10)13(4,5)14/h6-9,14H,1-5H3
- InChI Key: NZOYROYEQWWFIB-UHFFFAOYSA-N
- SMILES: OC(C)(C)C1C=CC(=CC=1)C(C)(C)C
Computed Properties
- Exact Mass: 192.1515
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
Experimental Properties
- PSA: 20.23
- LogP: 3.21150
Benzenemethanol,4-(1,1-dimethylethyl)-a,a-dimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB430317-1 g |
2-(4-tert-Butylphenyl)-2-propanol |
23853-82-9 | 1g |
€482.30 | 2022-03-24 | ||
| abcr | AB430317-5 g |
2-(4-tert-Butylphenyl)-2-propanol |
23853-82-9 | 5g |
€1,123.50 | 2022-03-24 | ||
| abcr | AB430317-1g |
2-(4-tert-Butylphenyl)-2-propanol, 97%; . |
23853-82-9 | 97% | 1g |
€1621.70 | 2024-08-03 | |
| abcr | AB430317-5g |
2-(4-tert-Butylphenyl)-2-propanol, 97%; . |
23853-82-9 | 97% | 5g |
€1373.40 | 2023-09-04 |
Benzenemethanol,4-(1,1-dimethylethyl)-a,a-dimethyl- Suppliers
Benzenemethanol,4-(1,1-dimethylethyl)-a,a-dimethyl- Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on Benzenemethanol,4-(1,1-dimethylethyl)-a,a-dimethyl-
Benzenemethanol,4-(1,1-dimethylethyl)-a,a-dimethyl- (CAS No. 23853-82-9): A Comprehensive Overview
Benzenemethanol,4-(1,1-dimethylethyl)-a,a-dimethyl-, with the CAS number 23853-82-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, also known as 4-isopropylidene-3,3-dimethylbenzyl alcohol, belongs to the class of tertiary alcohols and exhibits unique structural and chemical properties that make it valuable in various applications.
The molecular structure of Benzenemethanol,4-(1,1-dimethylethyl)-a,a-dimethyl- consists of a benzene ring substituted with a hydroxymethyl group at the 4-position and two isopropylidene groups at the 3-position. This configuration imparts a high degree of steric hindrance and electronic richness to the molecule, making it a versatile intermediate in organic synthesis. The presence of multiple chiral centers and functional groups also opens up possibilities for its use in asymmetric synthesis and catalytic processes.
In recent years, there has been growing interest in the applications of Benzenemethanol,4-(1,1-dimethylethyl)-a,a-dimethyl- in pharmaceutical research. Its unique structural features make it a potential candidate for the development of novel drug candidates. For instance, studies have shown that derivatives of this compound can exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for therapeutic applications.
One of the most intriguing aspects of Benzenemethanol,4-(1,1-dimethylethyl)-a,a-dimethyl- is its role as a building block in the synthesis of more complex molecules. Researchers have utilized this compound to construct intricate scaffolds that mimic natural products and bioactive molecules. The ability to introduce different functional groups at strategic positions on the benzene ring allows for the creation of a wide range of derivatives with tailored properties.
The synthesis of Benzenemethanol,4-(1,1-dimethylethyl)-a,a-dimethyl- typically involves multi-step organic reactions, including Friedel-Crafts alkylation, Grignard reactions, and condensation processes. The use of advanced catalytic systems has improved the efficiency and selectivity of these reactions, enabling the production of high-purity material suitable for sensitive applications. Recent advances in flow chemistry have also facilitated the scalable synthesis of this compound, making it more accessible for industrial applications.
In addition to its pharmaceutical applications, Benzenemethanol,4-(1,1-dimethylethyl)-a,a-dimethyl- has found utility in materials science and agrochemical research. Its ability to act as a chiral auxiliary in asymmetric synthesis has been exploited to produce enantiomerically pure compounds used in various industries. Furthermore, its stability under different reaction conditions makes it a suitable candidate for use in high-performance polymers and specialty chemicals.
The chemical properties of Benzenemethanol,4-(1,1-dimethylethyl)-a,a-dimethyl- also make it an interesting subject for computational studies. Molecular modeling techniques have been used to predict its behavior in different environments and to understand its interactions with other molecules. These studies have provided valuable insights into its potential applications and have guided the design of new synthetic strategies.
In conclusion, Benzenemethanol,4-(1,1-dimethylethyl)-a,a-dimethyl-, identified by its CAS number 23853-82-9, is a multifaceted compound with significant potential in pharmaceuticals, materials science, and agrochemicals. Its unique structural features and chemical properties make it a valuable intermediate in organic synthesis and a promising candidate for the development of new drugs and materials. As research continues to uncover new applications for this compound, its importance in the chemical industry is likely to grow even further.
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